Cas no 74470-33-0 (4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester)

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester is a heterocyclic compound featuring a pyridine core functionalized with a thioxo group and a methyl ester moiety. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The thioxo group enhances nucleophilic character, facilitating further derivatization, while the ester functionality offers versatility in hydrolysis or transesterification reactions. Its stability under standard conditions ensures ease of handling and storage. The compound is valued for its role in constructing complex molecular frameworks, making it a practical intermediate in medicinal chemistry and material science applications.

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester structure

74470-33-0 structure

Product Name:4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester

CAS No:74470-33-0

MF:C₇H₇NO₂S

MW:169.200980424881

CID:530811

PubChem ID:819385

Update Time:2025-06-08

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester
- 2-Mercapto-isonicotinic acid Methyl ester
- methyl 2-sulfanylidene-1H-pyridine-4-carboxylate
- DTXSID20356076
- AKOS006278770
- methyl 2-sulfanylisonicotinate
- Methyl2-thioxo-1,2-dihydropyridine-4-carboxylate
- SCHEMBL970663
- SCHEMBL20590835
- F18003
- 74470-33-0
- Inchi： 1S/C7H7NO2S/c1-10-7(9)5-2-3-8-6(11)4-5/h2-4H,1H3,(H,8,11)
- InChI Key： DIJUYHAQXXEXFL-UHFFFAOYSA-N
- SMILES： S=C1C=C(C(=O)OC)C=CN1

Computed Properties

Exact Mass: 169.01981
Monoisotopic Mass: 169.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 70.4Å²

Experimental Properties

Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 115 ºC
Boiling Point: 247.4±50.0 ºC (760 Torr),
Flash Point: 103.4±30.1 ºC,
Solubility: Slightly soluble (3.4 g/l) (25 º C),
PSA: 38.33

4-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM524856-1g	Methyl 2-thioxo-1,2-dihydropyridine-4-carboxylate	74470-33-0	97%	1g	$879	2022-06-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660285-1g	Methyl 2-thioxo-1,2-dihydropyridine-4-carboxylate	74470-33-0	98%	1g	￥8516.00	2024-07-28